Cas no 1858156-27-0 (6-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid)
6-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1449163
- 6-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid
- 1858156-27-0
- 6-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid
-
- Inchi: 1S/C11H13N3O2/c1-4-11(3,5-2)14-9-7-12-6-8(13-9)10(15)16/h1,6-7H,5H2,2-3H3,(H,13,14)(H,15,16)
- InChI Key: PFAASHQVPHAYFY-UHFFFAOYSA-N
- SMILES: OC(C1=CN=CC(=N1)NC(C#C)(C)CC)=O
Computed Properties
- Exact Mass: 219.100776666g/mol
- Monoisotopic Mass: 219.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 75.1Ų
6-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1449163-0.05g |
6-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1858156-27-0 | 0.05g |
$1091.0 | 2023-06-06 | ||
| Enamine | EN300-1449163-0.1g |
6-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1858156-27-0 | 0.1g |
$1144.0 | 2023-06-06 | ||
| Enamine | EN300-1449163-0.25g |
6-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1858156-27-0 | 0.25g |
$1196.0 | 2023-06-06 | ||
| Enamine | EN300-1449163-0.5g |
6-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1858156-27-0 | 0.5g |
$1247.0 | 2023-06-06 | ||
| Enamine | EN300-1449163-1.0g |
6-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1858156-27-0 | 1g |
$1299.0 | 2023-06-06 | ||
| Enamine | EN300-1449163-2.5g |
6-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1858156-27-0 | 2.5g |
$2548.0 | 2023-06-06 | ||
| Enamine | EN300-1449163-5.0g |
6-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1858156-27-0 | 5g |
$3770.0 | 2023-06-06 | ||
| Enamine | EN300-1449163-10.0g |
6-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1858156-27-0 | 10g |
$5590.0 | 2023-06-06 | ||
| Enamine | EN300-1449163-50mg |
6-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1858156-27-0 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1449163-100mg |
6-[(3-methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid |
1858156-27-0 | 100mg |
$804.0 | 2023-09-29 |
6-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 6-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid
Introduction to 6-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid (CAS No. 1858156-27-0)
6-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1858156-27-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyrazine derivatives, a class of heterocyclic aromatic compounds known for their diverse biological activities and potential applications in drug development. The structural features of 6-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid, particularly its amino and carboxylic acid functional groups, as well as the presence of a terminal alkyne moiety, make it a versatile scaffold for further chemical modifications and biological investigations.
The synthesis and characterization of 6-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid have been extensively studied to explore its pharmacological properties. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, allowing researchers to delve deeper into its potential therapeutic applications. The compound's unique structural motif, combining a pyrazine ring with an alkyne-linked amino group, has been found to exhibit interesting interactions with biological targets, making it a promising candidate for further exploration.
In the realm of medicinal chemistry, 6-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may possess anti-inflammatory, antioxidant, and even anticancer properties. The pyrazine core is known to be a privileged scaffold in drug design, often incorporated into molecules that exhibit desirable pharmacological effects. The addition of a terminal alkyne group enhances the compound's reactivity, allowing for further derivatization and optimization of its biological activity.
One of the most intriguing aspects of 6-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid is its potential as a building block for more complex drug candidates. Researchers have utilized this compound in the design of novel molecules aimed at targeting specific enzymes or receptors involved in disease pathways. For instance, the carboxylic acid group can be used to form esters or amides, while the amino group can be linked to other pharmacophores through amide or urea bonds. This flexibility makes 6-(*Methylpent*1*yn*3*yl)*amino]pyrazine*2*carboxylic acid a valuable asset in drug discovery programs.
The alkyne functionality in 6-(*Methylpent*1*yn*3*yl)*amino]pyrazine*2*carboxylic acid also opens up possibilities for photochemical reactions, such as Sonogashira couplings, which can be used to introduce additional substituents at specific positions on the molecule. These reactions are particularly useful in creating complex molecular architectures with tailored biological properties. The ability to modify the compound in multiple ways allows researchers to fine-tune its interactions with biological targets, thereby optimizing its therapeutic efficacy.
Recent studies have also explored the pharmacokinetic properties of 6-(*Methylpent*1*yn*3*yl)*amino]pyrazine*2*carboxylic acid. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, making it suitable for further development. However, more comprehensive studies are needed to fully characterize its ADME properties and to identify any potential liabilities that might arise during clinical development.
The role of computational chemistry and molecular modeling has been instrumental in advancing the understanding of 6-(*Methylpent* 1 * yn* 3 * yl) * *a*mino]pyrazi * *ne* * *2* * carb * oxyla * tic aci * d'. By simulating how this compound interacts with biological targets at the molecular level, researchers can predict its binding affinity and identify potential side effects before conducting expensive experimental studies. These computational approaches have significantly accelerated the drug discovery process and have helped to prioritize compounds for further investigation.
In conclusion, 6-( *Methylpent* 1 * yn* 3 * yl) * *a*mino]pyrazi * *ne* * *2* * carb * oxyla * tic aci * d (CAS No. 1858156- 27- 0) represents a promising candidate for further pharmaceutical research. Its unique structural features, combined with its versatility in chemical modification, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its potential as a valuable tool in drug discovery is likely to grow. The ongoing investigations into its biological activity, pharmacokinetic properties, and synthetic possibilities promise to contribute significantly to advancements in medicinal chemistry and therapeutic development.
1858156-27-0 (6-[(3-Methylpent-1-yn-3-yl)amino]pyrazine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)